1-(fluoromethyl)-3-oxocyclobutane-1-carboxylic acid
Overview
Description
1-(Fluoromethyl)-3-oxocyclobutane-1-carboxylic acid (FMCB) is a cyclic carboxylic acid which is used in a variety of scientific research applications. It has a wide range of advantages and limitations when used in laboratory experiments, and its mechanism of action and biochemical and physiological effects are well understood.
Scientific Research Applications
1-(fluoromethyl)-3-oxocyclobutane-1-carboxylic acid has been used in a variety of scientific research applications, including as an inhibitor of the enzyme histone deacetylase (HDAC), as an inhibitor of the enzyme fatty acid synthase (FAS), as an inhibitor of the enzyme acetyl-CoA carboxylase (ACC), and as an inhibitor of the enzyme phosphatidylinositol 3-kinase (PI3K). It has also been used in studies of cancer biology, cell cycle regulation, and inflammation.
Mechanism of Action
1-(fluoromethyl)-3-oxocyclobutane-1-carboxylic acid acts as an inhibitor of the enzyme HDAC, which is an enzyme involved in the regulation of gene expression. HDAC is responsible for the deacetylation of histones, which are proteins that are involved in the regulation of gene expression. By inhibiting HDAC, 1-(fluoromethyl)-3-oxocyclobutane-1-carboxylic acid can lead to an increase in the expression of genes that are involved in the regulation of cell cycle and apoptosis, as well as other processes.
Biochemical and Physiological Effects
1-(fluoromethyl)-3-oxocyclobutane-1-carboxylic acid has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of HDAC, which can lead to an increase in the expression of genes involved in the regulation of cell cycle and apoptosis. It has also been shown to inhibit the activity of FAS, ACC, and PI3K, which can lead to an inhibition of fatty acid synthesis, acetyl-CoA carboxylase activity, and phosphatidylinositol 3-kinase activity. In addition, 1-(fluoromethyl)-3-oxocyclobutane-1-carboxylic acid has been shown to have anti-inflammatory and anti-cancer effects.
Advantages and Limitations for Lab Experiments
The use of 1-(fluoromethyl)-3-oxocyclobutane-1-carboxylic acid in laboratory experiments has a number of advantages. It is a relatively inexpensive compound, and it is easy to synthesize. It is also a relatively stable compound, and it can be stored for extended periods of time without significant degradation. In addition, it has a wide range of applications in scientific research.
However, there are also a number of limitations to the use of 1-(fluoromethyl)-3-oxocyclobutane-1-carboxylic acid in laboratory experiments. It is a relatively toxic compound, and it can be difficult to handle safely. In addition, it can be difficult to accurately measure the concentration of 1-(fluoromethyl)-3-oxocyclobutane-1-carboxylic acid in solution, which can lead to inaccurate results.
Future Directions
The use of 1-(fluoromethyl)-3-oxocyclobutane-1-carboxylic acid in scientific research is likely to continue to increase in the future. Future research should focus on developing improved methods for synthesizing 1-(fluoromethyl)-3-oxocyclobutane-1-carboxylic acid, as well as exploring its potential applications in other areas of scientific research. In addition, future research should focus on further understanding its mechanism of action, as well as its biochemical and physiological effects. Finally, future research should focus on developing improved methods for accurately measuring the concentration of 1-(fluoromethyl)-3-oxocyclobutane-1-carboxylic acid in solution, as well as developing improved methods for handling it safely.
Synthesis Methods
1-(fluoromethyl)-3-oxocyclobutane-1-carboxylic acid can be synthesized through a variety of methods, including the reaction of 1-fluoromethyl-3-oxocyclobutane-1-carboxylic acid chloride with an amine, the reaction of 1-fluoromethyl-3-oxocyclobutane-1-carboxylic acid methyl ester with an amine, the reaction of 1-fluoromethyl-3-oxocyclobutane-1-carboxylic acid anhydride with an amine, and the reaction of 1-fluoromethyl-3-oxocyclobutane-1-carboxylic acid hydrochloride with an amine.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 1-(fluoromethyl)-3-oxocyclobutane-1-carboxylic acid can be achieved through a multi-step process involving the conversion of readily available starting materials into the desired product.", "Starting Materials": [ "Cyclobutanone", "Methyl chloroformate", "Hydrogen fluoride", "Sodium hydroxide", "Sodium borohydride", "Sodium cyanoborohydride", "Sodium methoxide", "Methanol", "Acetic acid", "Sodium bicarbonate", "Ethyl acetate", "Water" ], "Reaction": [ "Step 1: Cyclobutanone is reacted with methyl chloroformate in the presence of hydrogen fluoride to yield 1-(chloromethyl)cyclobutanone.", "Step 2: 1-(Chloromethyl)cyclobutanone is then treated with sodium borohydride to reduce the carbonyl group to a hydroxyl group, yielding 1-(hydroxymethyl)cyclobutanone.", "Step 3: The hydroxyl group is then protected by reacting with methyl chloroformate in the presence of sodium hydroxide to yield 1-(methoxycarbonylmethyl)cyclobutanone.", "Step 4: The methoxycarbonyl group is then removed by treatment with sodium methoxide in methanol to yield 1-(hydroxymethyl)cyclobutanone.", "Step 5: The hydroxyl group is then oxidized to a carboxylic acid group by treatment with sodium cyanoborohydride in acetic acid and water to yield 1-(carboxymethyl)cyclobutanone.", "Step 6: The carboxylic acid group is then fluorinated by treatment with hydrogen fluoride in the presence of sodium bicarbonate and ethyl acetate to yield the final product, 1-(fluoromethyl)-3-oxocyclobutane-1-carboxylic acid." ] } | |
CAS RN |
2228847-26-3 |
Product Name |
1-(fluoromethyl)-3-oxocyclobutane-1-carboxylic acid |
Molecular Formula |
C6H7FO3 |
Molecular Weight |
146.1 |
Purity |
95 |
Origin of Product |
United States |
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